Cas no 1240528-29-3 (3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride)

• Product Name: 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride
• CAS No: 1240528-29-3
• MF: C₈H₁₃ClN₂O₂S
• MW: 236.719019651413
• CID: 4579907
• Update Time: 2025-06-14

3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)phenyl]methanesulfonamide hydrochloride
• 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride

• Inchi： 1S/C8H12N2O2S.ClH/c9-5-7-2-1-3-8(4-7)6-13(10,11)12;/h1-4H,5-6,9H2,(H2,10,11,12);1H
• InChI Key： NUOMUXSGHRMYJE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(CN)C=1)S(=O)(=O)N.Cl

Additional information on 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride

Comprehensive Overview of 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride (CAS No. 1240528-29-3)

3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride (CAS No. 1240528-29-3) is a specialized organic compound widely utilized in pharmaceutical research and development. This compound, characterized by its sulfonamide and aminomethyl functional groups, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents targeting various diseases.

The molecular structure of 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride features a benzene ring substituted with both a methanesulfonamide group and an aminomethyl moiety, the latter being protonated as a hydrochloride salt. This unique arrangement contributes to its solubility in polar solvents and enhances its reactivity in synthetic pathways. Current studies explore its utility in developing enzyme inhibitors, particularly those modulating inflammatory pathways, aligning with growing interest in immunomodulatory therapies.

In the context of modern drug discovery trends, this compound addresses several researcher pain points including the need for high-purity intermediates and structurally diverse scaffolds. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry confirm its chemical identity and purity, which are critical parameters for structure-activity relationship studies. The pharmaceutical industry's shift toward targeted therapies has increased demand for such precisely functionalized compounds.

From a synthetic chemistry perspective, 1240528-29-3 serves as a versatile intermediate for constructing more complex molecules. Its reactive amino group enables conjugation with carboxylic acids, isocyanates, and other electrophiles, while the sulfonamide functionality provides opportunities for hydrogen bonding interactions in biological systems. These properties make it valuable for developing small molecule drugs with improved pharmacokinetic profiles.

Recent publications highlight the compound's potential in addressing drug resistance challenges, particularly in antimicrobial and anticancer research. Its structural features allow for modifications that may overcome efflux pump mechanisms or enhance target binding affinity. These applications resonate with current scientific priorities in combating antimicrobial resistance (AMR) and developing precision medicine approaches.

Quality control protocols for 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride emphasize strict adherence to ICH guidelines, ensuring batch-to-batch consistency for research applications. The compound's stability under various storage conditions and compatibility with common organic solvents make it practical for laboratory use. These characteristics address frequent researcher queries about compound handling and storage requirements for sensitive intermediates.

The growing emphasis on green chemistry principles has prompted investigations into more sustainable synthetic routes for this compound. Alternative methods employing catalytic processes or biocatalysis aim to reduce environmental impact while maintaining high yields. Such developments align with pharmaceutical industry goals of implementing greener synthesis strategies without compromising compound quality.

In computational drug design, 1240528-29-3 serves as a valuable scaffold for molecular docking studies and virtual screening campaigns. Its moderate molecular weight and balanced lipophilicity make it suitable for lead optimization processes. These applications cater to the increasing integration of AI-driven drug discovery platforms in modern research pipelines.

Safety assessments confirm that proper handling of 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride requires standard laboratory precautions. Material safety data sheets provide detailed guidance on personal protective equipment and waste disposal procedures, addressing common workplace safety concerns. These protocols ensure compliance with laboratory safety standards while enabling productive research applications.

Looking forward, the compound's potential extends to emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its bifunctional nature allows incorporation into drug conjugates and bifunctional molecules, positioning it as a valuable tool for next-generation therapeutic modalities. These cutting-edge applications demonstrate how traditional chemical building blocks adapt to modern drug discovery paradigms.

For researchers sourcing this material, technical specifications typically include ≥98% purity by HPLC analysis, with comprehensive certificates of analysis available. These quality assurances respond to the pharmaceutical industry's stringent requirements for research-grade chemicals. Suppliers often provide additional analytical data upon request, facilitating seamless integration into medicinal chemistry programs.

The compound's relevance persists due to ongoing investigations into its structure-property relationships and potential biological activities. As drug discovery becomes increasingly target-driven, versatile intermediates like 3-(Aminomethyl)phenylmethanesulfonamide Hydrochloride maintain their importance in constructing structurally diverse compound libraries. This aligns with current screening strategies that prioritize chemical diversity for identifying novel bioactive molecules.